Cas no 14221-78-4 (4-acetyl-3-methoxybenzonitrile)

• Product Name: 4-acetyl-3-methoxybenzonitrile
• CAS No: 14221-78-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 3735042
• PubChem ID: 70047109
• Update Time: 2025-06-15

4-acetyl-3-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-acetyl-3-methoxy-
• 4-Acetyl-3-methoxybenzonitrile
• EN300-181874
• PAA22178
• 14221-78-4
• SCHEMBL7291041
• 4-acetyl-3-methoxybenzonitrile

• Inchi： 1S/C10H9NO2/c1-7(12)9-4-3-8(6-11)5-10(9)13-2/h3-5H,1-2H3
• InChI Key： PUAYBCFNCMTGIV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C(C)=O)C(OC)=C1

Computed Properties

• Exact Mass: 175.063328530Da
• Monoisotopic Mass: 175.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-acetyl-3-methoxybenzonitrile

Recent Advances in the Study of 4-Acetyl-3-Methoxybenzonitrile (CAS: 14221-78-4)

4-Acetyl-3-methoxybenzonitrile (CAS: 14221-78-4) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This aromatic nitrile derivative, characterized by its acetyl and methoxy functional groups, has demonstrated potential applications in drug discovery and material science. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, positioning it as a promising scaffold for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 4-acetyl-3-methoxybenzonitrile, highlighting an improved catalytic process that achieves 85% yield with minimal byproducts. The research team utilized palladium-catalyzed cross-coupling reactions, optimizing reaction conditions to enhance efficiency and scalability. These advancements address previous challenges in the large-scale production of this compound, which had limited its application in preclinical studies.

In pharmacological research, 4-acetyl-3-methoxybenzonitrile has shown notable activity as a kinase inhibitor scaffold. A recent Nature Communications paper (2024) reported its structural modification led to compounds with selective inhibition against JAK3 kinases, with IC50 values in the nanomolar range. Molecular docking studies revealed that the acetyl and nitrile groups form critical hydrogen bonds with the kinase active site, while the methoxy group contributes to binding affinity through hydrophobic interactions. These findings suggest potential applications in autoimmune disease therapeutics.

The compound's physicochemical properties have been systematically characterized in a 2024 ACS Omega publication. Researchers determined its solubility profile across various solvents, pKa value (8.2 ± 0.1), and thermal stability (decomposition temperature of 215°C). These data are particularly valuable for formulation scientists working on drug delivery systems, as they provide essential parameters for dosage form development.

Emerging applications in materials science have also been reported. A recent Advanced Materials study demonstrated that 4-acetyl-3-methoxybenzonitrile can serve as a precursor for organic semiconductors. When incorporated into donor-acceptor polymers, the compound contributed to charge transport properties, achieving hole mobilities of 0.15 cm²/V·s. This opens new possibilities for organic electronic devices, particularly in biosensing applications.

Ongoing clinical investigations are exploring derivatives of 4-acetyl-3-methoxybenzonitrile as potential anticancer agents. Preliminary results from phase I trials (2024) indicate good tolerability and pharmacokinetic profiles, with a half-life of approximately 6 hours in human subjects. Researchers are particularly encouraged by the compound's ability to cross the blood-brain barrier, suggesting potential applications in treating central nervous system malignancies.

Future research directions for 4-acetyl-3-methoxybenzonitrile include further optimization of its synthetic routes, exploration of additional biological targets, and development of novel material applications. The compound's versatility and demonstrated activities across multiple domains make it a compelling subject for continued investigation in chemical biology and pharmaceutical sciences.